Cas no 2639423-91-7 (Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate)

• Product Name: Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate
• CAS No: 2639423-91-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5642039
• PubChem ID: 165904042
• Update Time: 2025-10-28

Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783504
• methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate
• 2639423-91-7
• Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate

• Inchi： 1S/C11H13NO3/c1-14-11(13)8-3-2-4-10-9(8)7-15-6-5-12-10/h2-4,12H,5-7H2,1H3
• InChI Key： HLCFPDFYGTVOKN-UHFFFAOYSA-N
• SMILES： O1CCNC2C=CC=C(C(=O)OC)C=2C1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate

Exploring the Chemical and Pharmaceutical Potential of Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate (CAS No. 2639423-91-7)

The compound Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate (CAS No. 2639423-91-7) has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its unique structural framework. As a benzoxazepine derivative, it belongs to a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications as a pharmacophore in the development of novel therapeutics targeting neurological and inflammatory disorders.

One of the key reasons for the growing interest in Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate is its structural similarity to other bioactive benzoxazepine scaffolds. These compounds have shown promise in modulating G-protein-coupled receptors (GPCRs), which are critical targets in modern drug development. The presence of both the benzoxazepine core and the ester functional group in this molecule opens up possibilities for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the search for novel central nervous system (CNS) agents has intensified, and Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate has emerged as a candidate worth exploring. Its molecular structure suggests potential interactions with neurotransmitter systems, which could be leveraged in the design of next-generation neuroprotective or psychoactive compounds. However, comprehensive pharmacological studies are still needed to validate these hypotheses.

The synthetic accessibility of Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate (CAS No. 2639423-91-7) also makes it an attractive subject for process chemistry optimization. Pharmaceutical manufacturers are constantly seeking efficient and scalable routes to produce such intermediates, and this compound's relatively straightforward synthesis from commercially available starting materials positions it as a practical option for industrial applications.

From a drug metabolism perspective, the ester moiety in Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate offers interesting possibilities. Esters are known to influence a compound's bioavailability and pharmacokinetic profile, which are crucial factors in drug design. This characteristic has led to increased research into prodrug strategies utilizing this molecular framework.

The benzoxazepine core structure has also shown potential in addressing current challenges in precision medicine. With the rise of personalized treatment approaches, compounds like Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate are being investigated for their ability to interact with specific biological targets while minimizing off-target effects. This aligns well with the pharmaceutical industry's shift toward more selective and safer therapeutics.

In the context of green chemistry initiatives, researchers are examining environmentally friendly synthetic routes to produce Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate. The development of catalytic methods and the use of renewable solvents in its synthesis are active areas of investigation, reflecting the chemical industry's commitment to sustainable practices.

Analytical characterization of Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate (CAS No. 2639423-91-7) has been facilitated by advanced techniques such as NMR spectroscopy and mass spectrometry. These methods have confirmed the compound's structural integrity and purity, which are essential for its potential use in pharmaceutical applications. The availability of high-quality analytical data has supported its adoption in various research programs.

Looking ahead, the scientific community anticipates that derivatives of Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate may contribute to addressing unmet medical needs. Its structural versatility allows for the creation of diverse analogs that could be screened against various disease targets, particularly in areas such as neurodegenerative disorders and chronic inflammation, which remain significant challenges in healthcare.

As research continues, the intellectual property landscape surrounding benzoxazepine derivatives like Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate is becoming increasingly important. Pharmaceutical companies and academic institutions are actively filing patents for novel compounds in this class, highlighting their commercial potential and therapeutic value.

The stability and storage requirements of Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate have also been subjects of investigation. Proper handling and storage conditions are being established to ensure the compound's integrity during research and potential scale-up processes, which is crucial for maintaining reproducibility in scientific studies.

In conclusion, Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylate (CAS No. 2639423-91-7) represents an intriguing chemical entity with multiple potential applications in pharmaceutical development. Its unique benzoxazepine structure, combined with the versatile ester functionality, positions it as a valuable building block for medicinal chemistry. As research progresses, this compound may contribute significantly to the discovery of innovative therapeutic agents addressing some of today's most pressing medical challenges.